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Compound of Interest

Compound Name: 3a-Epiburchellin

Cat. No.: B15592467 Get Quote

An in-depth technical guide on the properties of 3a-Epiburchellin (CAS Number 155551-61-4)

is currently limited by the lack of publicly available scientific literature. While the compound is

identified as a lignan, a class of polyphenols found in plants, detailed experimental data

regarding its specific properties, biological activities, and synthesis remains scarce in

accessible records.

Overview
3a-Epiburchellin is classified as a lignan and is known to be isolated from Ocotea cymbarum,

a species of flowering plant in the laurel family, Lauraceae. Lignans, in general, are recognized

for a variety of biological activities, and compounds isolated from Ocotea species have been

investigated for insecticidal and antiplasmodial properties. However, specific data for 3a-
Epiburchellin is not readily available in the public domain.

Chemical and Physical Properties
Quantitative data regarding the chemical and physical properties of 3a-Epiburchellin are not

detailed in currently accessible literature. Commercial suppliers indicate a purity of greater than

95% for the compound.

Due to the absence of specific experimental data in the searched literature, a table of

quantitative properties cannot be constructed at this time.

Experimental Protocols

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b15592467?utm_src=pdf-interest
https://www.benchchem.com/product/b15592467?utm_src=pdf-body
https://www.benchchem.com/product/b15592467?utm_src=pdf-body
https://www.benchchem.com/product/b15592467?utm_src=pdf-body
https://www.benchchem.com/product/b15592467?utm_src=pdf-body
https://www.benchchem.com/product/b15592467?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15592467?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Detailed experimental protocols for the isolation, synthesis, or biological evaluation of 3a-
Epiburchellin are not available in the reviewed search results. A key publication titled

"Biomimetic syntheses of the neolignans guianin, burchellin, 2-epi,3a-epiburchellin and

futoenone" by George Buechi and Ching-Pong Mak, published in the Journal of the American

Chemical Society in 1977, is cited by a commercial supplier in relation to the compound's

structure identification. This publication likely contains the original synthesis and

characterization data. However, the full text of this article is not publicly accessible, preventing

the extraction of the detailed methodologies required for this guide.

Biological Activity and Signaling Pathways
There is no specific information available in the searched literature concerning the biological

activity, mechanism of action, or any associated signaling pathways for 3a-Epiburchellin.

While lignans as a class are known to exhibit a range of biological effects, data specific to this

compound is absent.

Visualizations
Without information on signaling pathways or experimental workflows related to 3a-
Epiburchellin, the creation of the requested Graphviz diagrams is not possible.

In conclusion, while 3a-Epiburchellin is a known chemical entity with an assigned CAS

number, a comprehensive technical guide detailing its properties is hampered by the limited

availability of primary scientific literature in the public domain. The key to unlocking this

information appears to be the original 1977 publication by Buechi and Mak, which is not

currently accessible through public web searches. Further research and access to specialized

chemical and scientific databases would be necessary to provide the in-depth technical guide

requested.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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